Cas no 66176-17-8 (8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione structure
66176-17-8 structure
Product Name:8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
CAS No:66176-17-8
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD03426399
CID:502262
PubChem ID:2759870
Update Time:2025-04-19

8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
    • 2H-3,1-Benzoxazine-2,4(1H)-dione,8-methyl-
    • 3-Methylisatoic anhydride
    • 3-METHYL-ISATOIC ANHYDRIDE
    • 8-Methyl-2H-3,1-benzoxazine-2,4(1H)-dione
    • 6-methylisatoic anhydride
    • 8-methyl-1H-benz[d][1,3]oxazine-2,4-dione
    • 8-methylisatoic anhydride
    • F3223-0002
    • 8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
    • 8-methyl-1H-3,1-benzoxazine-2,4-dione
    • 3-Methylisatoicanhydride
    • 3-methyl isatoic anhydride
    • 8-methyl-1-H-benzo[d][1,3]oxazine-2,4-dione
    • CHKUQVBJPDLANA-UHFFFAOYSA-N
    • CM
    • Q-102107
    • AKOS000265330
    • 3-Methylisatoic anhydride, AldrichCPR
    • CG-0740
    • CS-0034436
    • SCHEMBL2060660
    • 66176-17-8
    • FT-0600655
    • EN300-7374687
    • 8-methyl-1H-benzo[d][1,3]oxazine-2,4-dione;3-METHYL-ISATOIC ANHYDRIDE
    • MFCD03426399
    • Z223648238
    • VU0421928-2
    • DTXSID60374956
    • SY079944
    • A8937
    • DB-262436
    • BBL104237
    • DB-006499
    • STK501275
    • MDL： MFCD03426399
    • Inchi： 1S/C9H7NO3/c1-5-3-2-4-6-7(5)10-9(12)13-8(6)11/h2-4H,1H3,(H,10,12)
    • InChI Key： CHKUQVBJPDLANA-UHFFFAOYSA-N
    • SMILES： O1C(NC2=C(C1=O)C=CC=C2C)=O

Computed Properties

  • Exact Mass: 177.04300
  • Monoisotopic Mass: 177.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Solid
  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.575
  • PSA: 63.33000
  • LogP: 1.20200
  • Vapor Pressure: Not available

8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information

  • Signal Word：Warning
  • Hazard Statement： H302;H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C

8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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8-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
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Alichem
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Fluorochem
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Fluorochem
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Fluorochem
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 66176-17-8 98%
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Fluorochem
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 66176-17-8 98%
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AstaTech
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 66176-17-8 97%
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AstaTech
59401-5/G
3-METHYL-ISATOIC ANHYDRIDE
 66176-17-8 97%
5g
 $150 2023-09-16
AstaTech
59401-25/G
3-METHYL-ISATOIC ANHYDRIDE
 66176-17-8 97%
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 $450 2023-09-16
TRC
M321258-50mg
8-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
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8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Production Method

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